5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI)

• CAS No.: 113511-33-4
• Molecular Formula: C10H13N
• Molecular Weight: 147.221
• IUPAC Name: 4,6-dimethyl-6,7-dihydro-5H-cyclopenta[c]pyridine
• InChI: InChI=1S/C10H13N/c1-7-3-9-6-11-5-8(2)10(9)4-7/h5-7H,3-4H2,1-2H3
• InChI Key: YRPUMBYOZOUHHR-UHFFFAOYSA-N
• SMILES: CC1CC2=CN=CC(=C2C1)C
• Synonyms: 5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI)

Description

5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI) is a chemical compound with the molecular formula C10H13N and a molecular weight of 147.22 g/mol. It is also known by its synonym, 5H-Cyclopenta[c]pyridine, 6,7-dihydro-4,6-dimethyl . This compound is part of the pyridine family, which is characterized by a six-membered ring containing one nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI) typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a substituted cyclopentadiene with a nitrile compound in the presence of a strong acid catalyst. The reaction conditions often require elevated temperatures and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of 5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI) can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI) undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its fully saturated analogs.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are used under various conditions, including acidic or basic environments.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction can produce fully saturated derivatives. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI) has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI) involves its interaction with specific molecular targets. The nitrogen atom in the pyridine ring can participate in hydrogen bonding and coordination with metal ions, influencing various biochemical pathways. The compound’s effects are mediated through its ability to modulate enzyme activity and receptor binding.

Comparison with Similar Compounds

Similar Compounds

5H-2-Pyrindine,6,7-dihydro-: This compound shares a similar structure but lacks the dimethyl substitutions.

Cyclopenta[c]pyridine: Another related compound with a similar core structure but different substituents.

Uniqueness

5H-2-Pyrindine,6,7-dihydro-4,6-dimethyl-(6CI) is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the dimethyl groups can influence the compound’s reactivity and interaction with biological targets, making it a valuable compound for research and industrial applications.